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Compound of Interest

Compound Name: Hydrate strontium

Cat. No.: B15147436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

strontium bromide hexahydrate (SrBr₂·6H₂O). The information is compiled for professionals in

research and development who require precise data on this compound for applications ranging

from chemical synthesis to its significant use in thermochemical energy storage.

Core Thermodynamic Properties
Strontium bromide hexahydrate is a crystalline solid that is notable for its reversible hydration

and dehydration processes. These transitions are central to its thermodynamic profile and are

of significant interest for thermal energy storage applications. The fundamental thermodynamic

values for the solid-state compound at standard conditions (298.15 K and 1 bar) are detailed

below.

Table 1: Standard Thermodynamic Properties of Strontium Bromide Hexahydrate (SrBr₂·6H₂O)
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Property Symbol Value Units

Standard Enthalpy
of Formation

ΔHf° -2531.32[1] kJ/mol

Standard Molar

Entropy
S° 405.848[1] J/(mol·K)

| Standard Gibbs Free Energy of Formation | ΔGf° | -2174.4248[1] | kJ/mol |

Physicochemical Properties
The physical characteristics of strontium bromide and its hexahydrate form are essential for

handling and for the design of experimental systems.

Table 2: Physicochemical Properties of Strontium Bromide and its Hexahydrate

Property Anhydrous (SrBr₂) Hexahydrate (SrBr₂·6H₂O)

Molar Mass 247.43 g/mol [2] 355.53 g/mol [2]

Appearance White crystalline powder[2]
Colorless hygroscopic

crystals[1]

Density 4.216 g/cm³[2] 2.386 g/cm³[2]

Melting Point 643 °C[2] 89 °C (with decomposition)[3]

Solubility in Water 107 g/100 mL[2] Highly soluble

| Solubility in Other Solvents | Soluble in ethanol, insoluble in diethyl ether[2] | Soluble in

ethanol |

Dehydration and Hydration Thermodynamics
The most extensively studied thermodynamic aspect of strontium bromide hexahydrate is its

dehydration to lower hydrates and the anhydrous form. The primary transition of interest is the

reversible reaction between the hexahydrate and the monohydrate, which is central to its use in

thermochemical heat storage.
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SrBr₂·6H₂O(s) ⇌ SrBr₂·H₂O(s) + 5H₂O(g)

This reaction involves the absorption of heat during dehydration (charging) and the release of

heat during hydration (discharging). The transition from the hexahydrate to the dihydrate begins

at approximately 89 °C, with the anhydrous form being obtained at 180 °C.[2]

Table 3: Thermodynamic Data for the Dehydration/Hydration Reaction of Strontium Bromide

Hydrates

Parameter Value Conditions/Notes

Reaction Enthalpy (ΔHR°) 71.98 kJ/mol[3]
For the reaction SrBr₂·H₂O
+ 5H₂O ⇌ SrBr₂·6H₂O.
Based on NBS Tables.[3]

72.8 kJ/mol[3]
From a database on salt

hydrate pairs.[3]

61 kJ/mol[4]
Result from a Van 't Hoff fit of

measured values.[4]

Reaction Entropy (ΔSR°) 143.93 J/(mol·K)[3]

For the reaction SrBr₂·H₂O +

5H₂O ⇌ SrBr₂·6H₂O. Based on

NBS Tables.[3]

152 J/(mol·K)[3]
From a database on salt

hydrate pairs.[3]

154 J/(mol·K)[4]
Result from a Van 't Hoff fit of

measured values.[4]

| Energy Storage Density | ~798 kJ/kg[5] | Effective energy density for the hexahydrate-

monohydrate transition.[5] |

Experimental Protocols
The characterization of the thermodynamic properties of strontium bromide hexahydrate

primarily relies on thermal analysis techniques.

A. Thermogravimetric Analysis (TGA)
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Thermogravimetric analysis is employed to study the dehydration and hydration processes by

monitoring the mass change of a sample as a function of temperature and atmosphere.

Sample Preparation: Strontium bromide hexahydrate crystals are sometimes dried to the

monohydrate form before analysis. This is achieved by heating the hexahydrate in a

circulating air oven at 70 °C for several hours until the mass loss corresponds to the removal

of five water molecules.[3]

Methodology:

A small sample (typically around 15 mg) is placed in the TGA instrument.[3]

The sample is subjected to a controlled temperature program, for instance, a linear

heating and cooling rate of 0.5 K/min.[3]

A controlled atmosphere is maintained, which can be a dry inert gas (e.g., nitrogen) or a

gas with a specific water vapor partial pressure to study the hydration/dehydration

equilibrium.[3][4]

The mass of the sample is continuously recorded. The resulting data reveals the

temperatures at which dehydration and hydration occur, the stoichiometry of the hydrates,

and the kinetics of the reactions.[3]

B. Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with the phase transitions and chemical

reactions, such as the enthalpy of dehydration.

Sample Preparation: Samples are ground and sieved to obtain a uniform particle size

fraction (e.g., 50–164 μm). The powder is then fully hydrated in a desiccator.[5]

Methodology:

A small mass of the hydrated sample (e.g., ~6 mg) is loaded into an aluminum pan.[5]

The sample is placed in the DSC cell alongside an empty reference pan.
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The instrument is purged with a dry nitrogen atmosphere at a constant flow rate (e.g., 1.4

L/h).[5]

A temperature program is executed, for example, cooling to -15 °C for equilibration,

followed by a controlled heating step (e.g., 1 K/min) up to a temperature sufficient to

induce dehydration (e.g., 80 °C).[5]

The differential heat flow between the sample and the reference is measured, allowing for

the determination of transition temperatures and reaction enthalpies.

Visualizations
Experimental Workflow for Thermogravimetric Analysis (TGA)

The following diagram illustrates the typical workflow for analyzing the dehydration and

hydration of strontium bromide hexahydrate using TGA.

Start with SrBr₂·6H₂O Crystals

Dry at 70°C in Air Oven
to obtain SrBr₂·H₂O

Optional
Pre-treatment

Weigh ~15 mg of Sample Load Sample into TGA

Purge with N₂ or
Controlled Humidity Gas

Set Temperature Program
(e.g., ±0.5 K/min)

Execute Dehydration-Hydration Cycle

Record Mass vs. Temperature

Plot TGA Curve
(Mass % vs. Temp)

Determine Transition Temps,
Stoichiometry, and Kinetics

Click to download full resolution via product page

Caption: Workflow for TGA of Strontium Bromide Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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